Cas no 2172146-39-1 (2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]thiomorpholin-3-yl}acetic acid)

• Product Name: 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]thiomorpholin-3-yl}acetic acid
• CAS No: 2172146-39-1
• MF: C₂₇H₃₂N₂O₅S
• MW: 496.618386268616
• CID: 6227722
• PubChem ID: 165810926
• Update Time: 2025-06-08

2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]thiomorpholin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]thiomorpholin-3-yl}acetic acid
• 2172146-39-1
• EN300-1483153

• Inchi： 1S/C27H32N2O5S/c1-3-12-27(2,25(32)29-13-14-35-17-18(29)15-24(30)31)28-26(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23H,3,12-17H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： WYEZWRXIODFRPZ-UHFFFAOYSA-N
• SMILES： S1CCN(C(C(C)(CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 496.20319330g/mol
• Monoisotopic Mass: 496.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 121Ų

Additional information on 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]thiomorpholin-3-yl}acetic acid

Introduction to 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]thiomorpholin-3-yl}acetic Acid (CAS No. 2172146-39-1)

2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]thiomorpholin-3-yl}acetic acid, identified by its CAS number 2172146-39-1, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for various therapeutic applications, particularly in the realm of drug discovery and development.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a thiomorpholine moiety, which is known for its ability to enhance the solubility and bioavailability of pharmaceutical agents. The presence of a fluorenylmethoxy group further contributes to the molecule's stability and interactions with biological targets. These structural features make it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]thiomorpholin-3-yl}acetic acid molecule has been extensively studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory and metabolic disorders. Preliminary studies have suggested that this compound may exhibit significant therapeutic effects by targeting specific pathways that are dysregulated in conditions such as diabetes, obesity, and cardiovascular diseases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions, has been crucial in achieving the desired molecular architecture. These synthetic strategies not only enhance the efficiency of production but also allow for the introduction of various modifications to optimize pharmacological properties.

One of the most intriguing aspects of this compound is its potential application in the development of targeted therapies. The thiomorpholine ring, in particular, has been shown to improve binding affinity to biological targets by stabilizing protein-ligand interactions. This property is especially valuable in the context of drug design, where small modifications can lead to significant improvements in efficacy and selectivity. The fluorenylmethoxy group also contributes to the molecule's pharmacokinetic profile by enhancing its metabolic stability and reducing susceptibility to enzymatic degradation.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of this compound with biological targets with greater accuracy. Molecular docking studies have revealed that 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]thiomorpholin-3-yl}acetic acid can bind effectively to several key enzymes involved in metabolic pathways. These findings provide valuable insights into its potential therapeutic applications and help guide further optimization efforts.

In addition to its pharmacological potential, this compound has also been investigated for its ability to enhance drug delivery systems. The thiomorpholine moiety has been shown to improve the solubility of poorly water-soluble drugs, making them more amenable to oral administration or parenteral routes. This property is particularly important for drugs that require high bioavailability or targeted release profiles.

The impact of this compound on drug discovery has been further highlighted by its inclusion in several research programs aimed at developing novel therapeutics for unmet medical needs. By leveraging its unique structural features and pharmacological properties, researchers are exploring new avenues for treating complex diseases such as cancer, neurodegenerative disorders, and autoimmune conditions.

The future prospects for this compound are promising, with ongoing studies focusing on refining its chemical structure and exploring new synthetic routes. Advances in biocatalysis and green chemistry are expected to play a significant role in optimizing the production process while minimizing environmental impact. Additionally, collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical applications.

In conclusion, 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]thiomorpholin-3-yl}acetic acid (CAS No. 2172146-39-1) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its unique molecular structure, combined with promising preclinical results, positions it as a valuable asset in the ongoing quest to develop innovative treatments for human diseases.